Cas no 56158-90-8 (AMPA-15N (>90%))

• Product Name: AMPA-15N (>90%)
• CAS No: 56158-90-8
• CID: 4775732
• Update Time: 2025-10-28

AMPA-15N (>90%) Chemical and Physical Properties

Names and Identifiers

• AMPA-15N (>90%)

Additional information on AMPA-15N (>90%)

Introduction to AMPA-15N (>90%) and Its Significance in Modern Research

The compound with the CAS number 56158-90-8 is a specialized isotope-labeled derivative known as AMPA-15N (>90%). This product holds significant importance in the field of biochemical and pharmaceutical research due to its unique properties and applications. Isotope-labeled compounds are widely used in various scientific studies to track molecular interactions, understand metabolic pathways, and develop new therapeutic agents. The use of nitrogen-15 (¹⁵N) labeling provides researchers with a powerful tool for NMR spectroscopy, enabling high-resolution structural analysis and dynamic studies of biological molecules.

In recent years, the demand for high-purity isotope-labeled compounds has surged, particularly in the development of next-generation sequencing technologies and proteomics. The AMPA-15N (>90%) product is designed to meet these high standards, ensuring that researchers can achieve accurate and reliable results in their experiments. The high isotopic purity (>90%) of this compound minimizes background noise in NMR spectra, allowing for detailed structural elucidation of peptides, proteins, and other biomolecules. This level of precision is crucial for understanding the three-dimensional conformation and dynamics of biological macromolecules, which are essential for drug design and development.

The application of AMPA-15N (>90%) extends beyond structural biology. It plays a pivotal role in studying neurotransmitter systems, particularly those involving the amino acid glutamate. Glutamate is a key neurotransmitter that modulates various brain functions, including learning, memory, and synaptic plasticity. The AMPA receptor (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor) is one of the primary ionotropic receptors activated by glutamate. By using AMPA-15N (>90%), researchers can investigate the binding kinetics and interaction mechanisms of glutamate with its receptors, providing insights into potential therapeutic targets for neurological disorders.

Recent advancements in magnetic resonance imaging (MRI) have also leveraged isotope-labeled compounds like AMPA-15N (>90%). Isotope labeling can enhance the contrast of biological tissues in MRI scans, allowing for more accurate diagnosis and monitoring of neurological conditions. For instance, studies have shown that ¹⁵N-labeled neurotransmitters can be used to visualize neural activity in real-time, offering a non-invasive method for studying brain function. This technology has opened new avenues for neuroimaging research and has the potential to revolutionize how neurological diseases are diagnosed and treated.

The synthesis and purification of AMPA-15N (>90%) require stringent protocols to ensure high isotopic purity. Advanced chemical synthesis techniques, such as isotopic exchange reactions and chromatographic purification methods, are employed to achieve the desired level of enrichment. These processes are critical for maintaining the integrity of the compound during use in research applications. The high-quality nature of this product makes it an indispensable tool for scientists working in fields ranging from biochemistry to pharmaceutical development.

The versatility of AMPA-15N (>90%) is further highlighted by its use in metabolic studies. By tracking labeled compounds through metabolic pathways, researchers can gain insights into how biological systems process nutrients and respond to external stimuli. This information is invaluable for developing targeted therapies that can modulate metabolic processes to treat various diseases. For example, studies using ¹⁵N-labeled amino acids have provided critical data on protein synthesis and degradation pathways, contributing to our understanding of cellular metabolism.

In conclusion, the compound with CAS number 56158-90-8, specifically the AMPA-15N (>90%) product, represents a significant advancement in biochemical research. Its high isotopic purity and versatility make it an essential tool for a wide range of applications, from structural biology to neuroimaging and metabolic studies. As scientific methodologies continue to evolve, the demand for high-quality isotope-labeled compounds like this one will only grow, driving further innovation and discovery in the field.